Ethyl (7-bromoimidazo[1,2-a]pyridin-2-yl)acetate

• IUPAC Name: ethyl 2-(7-bromoimidazo[1,2-a]pyridin-2-yl)acetate
• InChI: InChI=1S/C11H11BrN2O2/c1-2-16-11(15)6-9-7-14-4-3-8(12)5-10(14)13-9/h3-5,7H,2,6H2,1H3
• InChI Key: VABZZHYBVZKQPS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CN2C=CC(=CC2=N1)Br
• Molecular Formula: C11H11BrN2O2
• Molecular Weight: 283.12 g/mol

Description

Ethyl (7-bromoimidazo[1,2-a]pyridin-2-yl)acetate is a chemical compound with the CAS Number: 1363383-34-9. It has a molecular weight of 283.12. The IUPAC name for this compound is ethyl 2- (7-bromoimidazo [1,2-a]pyridin-3-yl)acetate.

Synthesis Analysis

The synthesis of similar compounds, such as N-(pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines, has been achieved from α-bromoketones and 2-aminopyridine under different reaction conditions. N-(Pyridin-2-yl)amides were formed in toluene via C–C bond cleavage promoted by I2 and TBHP. Whereas 3-bromoimidazopyridines were obtained in ethyl acetate via one-pot tandem cyclization/bromination when only TBHP was added.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H11BrN2O2/c1-2-16-11(15)6-9-7-13-10-5-8(12)3-4-14(9)10/h3-5,7H,2,6H2,1H3. This code provides a unique identifier for the molecular structure of the compound.

Physical And Chemical Properties Analysis

The compound is stored at a temperature between 2-8°C.

Scientific Research Applications

Synthesis and Chemical Properties

• Ethyl (7-bromoimidazo[1,2-a]pyridin-2-yl)acetate has been used in chemodivergent synthesis processes. For instance, it's involved in the synthesis of N-(pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines from α-bromoketones and 2-aminopyridine under varying conditions (Liu et al., 2019).

Application in Heterocyclic Compounds Synthesis

• The compound has been pivotal in the preparation of a series of ethyl imidazo[1,2-a]pyridin-2-acetates by reacting with substituted 2-aminopyridines. This has applications in creating compounds with potential anti-inflammatory properties (Abignente et al., 1976).

Pharmaceutical Industry Applications

• In the pharmaceutical industry, derivatives of ethyl (7-bromoimidazo[1,2-a]pyridin-2-yl)acetate have been used in palladium-catalyzed Suzuki–Miyaura borylation reactions. This process is important for preparing various active agents, including potential anti-cancer and anti-TB agents (Sanghavi et al., 2022).

Role in Benzimidazole Derivatives Synthesis

• It has been used in the environmentally-friendly synthesis of benzimidazole derivatives, like pyrrolo[1,2-a]benzimidazoles, which have potential anti-tumor properties (Sweeney et al., 2017).

Interaction with Benzodiazepine Receptors

• Ethyl (7-bromoimidazo[1,2-a]pyridin-2-yl)acetate derivatives have been synthesized and studied for their ability to interact with central and mitochondrial benzodiazepine receptors. This research contributes to understanding the interaction of these compounds with nervous system receptors (Schmitt et al., 1997).

Inhibitory Effects on TNF-alpha Expression

• Novel hexahydroimidazo[1,2-a]pyridines, derived from ethyl (7-bromoimidazo[1,2-a]pyridin-2-yl)acetate, have been evaluated for their ability to inhibit TNF-alpha promoter activity in T cells. These findings are significant in the context of inflammatory diseases and their treatment (Rether et al., 2008).

Safety And Hazards

The compound has been classified with the hazard statements H302, H315, H319, and H335. These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation.

Future Directions

The future directions for this compound could involve further exploration of its potential pharmacological activities, given the known activities of compounds with imidazo[1,2-a]pyridine cores. Additionally, the development of more efficient synthetic methods for these types of compounds could be a valuable area of research.